N1-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide

• IUPAC Name: N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-N'-(2-methylsulfanylphenyl)oxamide
• InChI: InChI=1S/C19H18N2O3S3/c1-25-15-6-3-2-5-14(15)21-18(23)17(22)20-12-19(24,13-8-10-26-11-13)16-7-4-9-27-16/h2-11,24H,12H2,1H3,(H,20,22)(H,21,23)
• InChI Key: SJYOFRFMUGAHLZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C(=O)NCC(C2=CSC=C2)(C3=CC=CS3)O
• Molecular Formula: C19H18N2O3S3
• Molecular Weight: 418.6 g/mol

Description

N1-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide is a useful research compound. Its molecular formula is C19H18N2O3S3 and its molecular weight is 418.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds with thiophene units and complex oxalamide structures are often synthesized for various applications, including the development of new materials and biological activities. For example, polythiophenes bearing oligo(ethylene glycol) segments and azobenzene units were synthesized to explore their thermal, optical, and electrochemical properties. These studies aim to understand how the incorporation of specific functional groups and structural modifications can influence the properties and applications of these materials (Tapia et al., 2010).

Biological Applications

Several derivatives of complex organic compounds, including those with thiophene and oxalamide components, have been investigated for their potential biological activities. This includes exploring their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. For instance, celecoxib derivatives were evaluated for their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents, highlighting the diverse therapeutic applications of such compounds (Küçükgüzel et al., 2013).

Material Science Applications

The synthesis and functionalization of thiophene-based compounds also find applications in material science, such as the development of polymer solar cells and electrochromic devices. For example, the introduction of different acceptor groups into polycarbazole derivatives was studied to understand their impact on the electrochemical and electrochromic properties, which is crucial for the development of advanced materials with specific electronic and optical characteristics (Hu et al., 2013).